Cas no 35342-98-4 (Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]-)
35342-98-4 structure
Product Name:Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]-
CAS No:35342-98-4
MF:C16H12N2O3
MW:280.27808380127
CID:1476721
PubChem ID:12330719
Update Time:2025-04-21
Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]-
- 2-[(1-Methyl-1H-benzimidazol-2-yl)carbonyl]benzoic acid
- DTXSID701203098
- 35342-98-4
-
- Inchi: 1S/C16H12N2O3/c1-18-13-9-5-4-8-12(13)17-15(18)14(19)10-6-2-3-7-11(10)16(20)21/h2-9H,1H3,(H,20,21)
- InChI Key: TVRHQZZXTJPCQO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C(=O)O)C1=NC2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 280.08486
- Monoisotopic Mass: 280.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- PSA: 72.19
Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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